![molecular formula C26H29N3O2S B303953 3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione](/img/structure/B303953.png)
3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It has been shown to have potential as an anticancer drug and is currently being studied in clinical trials.
Mechanism of Action
3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione works by binding to the DNA template of RNA polymerase I and preventing its ability to transcribe rDNA. This leads to the inhibition of ribosome biogenesis and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce DNA damage and activate the p53 pathway, leading to apoptosis in cancer cells. It has also been found to increase the sensitivity of cancer cells to other chemotherapeutic agents, such as doxorubicin.
Advantages and Limitations for Lab Experiments
One advantage of 3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is its specificity for cancer cells with high rDNA transcription. This makes it a potentially effective treatment for certain types of cancer. However, one limitation of this compound is its potential toxicity to normal cells, which could limit its use in clinical settings.
Future Directions
Future research on 3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione could focus on identifying biomarkers that could predict which cancer patients would be most responsive to the drug. Additionally, combination therapies with other chemotherapeutic agents could be explored to enhance the efficacy of this compound. Finally, the development of more potent and selective RNA polymerase I inhibitors could lead to improved cancer treatments.
Synthesis Methods
The synthesis of 3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione involves several steps, including the reaction of 6-methyl-1,3-benzothiazol-2-amine with 4-bromoaniline to form 4-(6-methyl-1,3-benzothiazol-2-yl)phenylamine. This intermediate is then reacted with cyclooctylamine and 2,5-pyrrolidinedione to form this compound.
Scientific Research Applications
3-(Cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been shown to selectively target cancer cells that have high levels of ribosomal DNA (rDNA) transcription. This makes it a promising candidate for the treatment of cancers with high ribosomal DNA activity, such as multiple myeloma and acute lymphoblastic leukemia.
properties
Molecular Formula |
C26H29N3O2S |
---|---|
Molecular Weight |
447.6 g/mol |
IUPAC Name |
3-(cyclooctylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione |
InChI |
InChI=1S/C26H29N3O2S/c1-17-9-14-21-23(15-17)32-25(28-21)18-10-12-20(13-11-18)29-24(30)16-22(26(29)31)27-19-7-5-3-2-4-6-8-19/h9-15,19,22,27H,2-8,16H2,1H3 |
InChI Key |
VFKPWYBLEXOGSV-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)NC5CCCCCCC5 |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)NC5CCCCCCC5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.